Cas no 103652-96-6 (Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-)

• Product Name: Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-
• CAS No: 103652-96-6
• MF: C₃₃H₃₀N₂S₂
• MW: 518.734705448151
• CID: 1138267
• Update Time: 2024-07-27

Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis-
• Acridine, 9,9'-[1,7-heptanediylbis(thio)]bis- (9CI)

• Inchi： 1S/C33H30N2S2/c1(2-12-22-36-32-24-14-4-8-18-28(24)34-29-19-9-5-15-25(29)32)3-13-23-37-33-26-16-6-10-20-30(26)35-31-21-11-7-17-27(31)33/h4-11,14-21H,1-3,12-13,22-23H2
• InChI Key： RFMWJXRJAQPBSH-UHFFFAOYSA-N
• SMILES： C(SC1=C2C=CC=CC2=NC2C1=CC=CC=2)CCCCCCSC1=C2C=CC=CC2=NC2C1=CC=CC=2

Computed Properties

• Exact Mass: 526.24794

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 738.8±35.0 °C(Predicted)
• PSA: 25.78
• pka: 5.55±0.10(Predicted)